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Compound of Interest

Compound Name: Saccharin-13C6

Cat. No.: B564788

In-Depth Technical Guide: Saccharin-13C6

This technical guide provides comprehensive information on Saccharin-13C6, a stable
isotope-labeled form of the artificial sweetener saccharin. It is intended for researchers,
scientists, and professionals in drug development and related fields. This document details the
compound's fundamental properties, analytical methodologies, and biological interactions, with
a focus on its application in scientific research.

Core Compound Information

Saccharin-13C6 is an isotopically labeled version of saccharin where the six carbon atoms of
the benzene ring are replaced with the stable isotope carbon-13. This labeling makes it a
valuable tool in analytical and metabolic studies, as it can be distinguished from its naturally
occurring counterpart by mass spectrometry.

Property Value Citation
CAS Number 1286479-01-3 [11[2][3][4]
Molecular Formula B3C6HsNOsS [1]
Molecular Weight 189.14 g/mol

0-Benzosulfimide-13CB6, 1,2-
Synonyms (Benzisothiazol-13C6)-3(2H)-
one 1,1-Dioxide
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Toxicological Profile of Saccharin

Extensive research has been conducted on the toxicology of saccharin. Historically, there were
concerns about its potential carcinogenicity, particularly in relation to bladder cancer in rats.
However, further studies have led to a re-evaluation of these risks.

» Carcinogenicity: Early studies in the 1970s indicated an increased incidence of bladder
tumors in male rats fed high doses of sodium saccharin in two-generation studies. This led to
a temporary ban in Canada and a proposed ban in the United States. However, subsequent
research has shown that the mechanism of tumor formation is specific to rats and not
considered relevant to humans. The International Agency for Research on Cancer (IARC)
has since removed saccharin from its list of potential human carcinogens.

e Genotoxicity: Saccharin is considered a non-genotoxic compound, meaning it does not
damage DNA.

e Metabolism: Humans cannot metabolize saccharin, and it is excreted unchanged in the
urine.

Biological Signaling and Metabolic Effects

Recent research has focused on the metabolic effects of non-nutritive sweeteners like
saccharin, including their impact on insulin secretion and gut microbiota.

Insulin Secretion Pathway

Saccharin has been shown to stimulate insulin secretion from pancreatic (3-cells through a
mechanism that is dependent on the sweet taste receptor (STR). The proposed signaling
cascade involves the activation of Phospholipase C (PLC), leading to an increase in
intracellular calcium and subsequent insulin exocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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